ethyl 3-[2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamido]benzoate

• IUPAC Name: ethyl 3-[[2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C23H20N4O3S/c1-2-30-23(29)17-9-6-10-18(13-17)25-21(28)15-31-22-20-14-19(16-7-4-3-5-8-16)26-27(20)12-11-24-22/h3-14H,2,15H2,1H3,(H,25,28)
• InChI Key: XWWJTGCDWZYRJH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C23H20N4O3S
• Molecular Weight: 432.5 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

A series of substituted 5-benzyl-2-phenylpyrazolo[1,5-a]pyrazin-4,6(5H,7H)-dione derivatives was synthesized by one-step reaction of ethyl 3-phenyl-1H-pyrazole-5-carboxylate derivatives and N-arylalkyl-2-chloroacetamide. The structures of the compounds were determined by IR, (1)H NMR, and mass spectroscopy.

Molecular Structure Analysis

The structures of the compounds were determined by IR, (1)H NMR, and mass spectroscopy. In addition, a representative single-crystal structure was characterized by using X-ray diffraction analysis.

Chemical Reactions Analysis

The synthesis of this compound involves a one-step reaction of ethyl 3-phenyl-1H-pyrazole-5-carboxylate derivatives and N-arylalkyl-2-chloroacetamide.

Scientific Research Applications

Ethyl 3-[2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamido]benzoate has been studied for its potential applications in a variety of scientific research fields. It has been studied for its potential use as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been studied for its potential use as an antioxidant and as an anti-inflammatory agent. In addition, this compound has been studied for its potential applications in the treatment of certain types of cancer, as well as for its potential use as an anticonvulsant.

Mechanism of Action

Target of Action

It is known that pyrazolo[1,5-a]pyrimidines, a class of compounds to which this molecule is related, are purine analogues and have beneficial properties as antimetabolites in purine biochemical reactions . They have attracted wide pharmaceutical interest because of their antitrypanosomal activity .

Mode of Action

As a purine analogue, it is likely to interfere with purine biochemical reactions, potentially inhibiting the synthesis of nucleic acids and disrupting cellular function .

Biochemical Pathways

Given its structural similarity to purine analogues, it may impact pathways involving the synthesis and metabolism of nucleic acids .

Result of Action

As a purine analogue, it is likely to disrupt cellular function by inhibiting the synthesis of nucleic acids .

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 3-[2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamido]benzoate in lab experiments include its high yield in synthesis, its ability to inhibit the enzyme acetylcholinesterase, its antioxidant and anti-inflammatory properties, and its potential applications in the treatment of certain types of cancer. The limitations of using this compound in lab experiments include its relatively high cost and the difficulty in obtaining and storing large quantities of the compound.

Future Directions

The potential future directions for ethyl 3-[2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamido]benzoate include further research into its potential applications in the treatment of certain types of cancer, its potential use as an anticonvulsant, and its potential use in the development of new drugs. In addition, further research is needed to determine the exact mechanism of action of this compound and to identify any potential adverse effects. Finally, further research is needed to identify new methods of synthesis and to optimize existing synthesis methods.

Synthesis Methods

Ethyl 3-[2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamido]benzoate can be synthesized in several different ways, depending on the desired end product. The most common method is the reaction of 2-phenylpyrazolo[1,5-a]pyrazin-4-yl sulfanyl acetamide with ethyl benzoate in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction yields the desired product in high yields. Other methods of synthesis include reactions with other reagents, such as bromoethane, and the use of catalysts, such as palladium chloride.